(S)-3-Hydroxy-21-methyldocosanoyl-CoA

• Molecular Formula: C44H80N7O17P3S
• Molecular Weight: 1104.1 g/mol
• InChI: InChI=1S/C44H80N7O17P3S/c1-32(2)22-20-18-16-14-12-10-8-6-5-7-9-11-13-15-17-19-21-23-35(53)72-27-26-46-34(52)24-25-47-42(56)39(55)44(3,4)29-65-71(62,63)68-70(60,61)64-28-33-38(67-69(57,58)59)37(54)43(66-33)51-31-50-36-40(45)48-30-49-41(36)51/h30-33,37-39,43,54-55H,5-29H2,1-4H3,(H,46,52)(H,47,56)(H,60,61)(H,62,63)(H2,45,48,49)(H2,57,58,59)
• InChIKey: GCDXAAORBZHAJS-UHFFFAOYSA-N

Profile & Properties

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a coenzyme A derivative, formally described as the (S)-3-hydroxy-21-methyldocosanoyl thioester of coenzyme A . It belongs to the class of very-long-chain fatty acyl-CoAs, with a molecular weight of approximately 1120.13 Da and a molecular formula of C44H80N7O18P3S . This compound is a derivative of coenzyme A, a key metabolic cofactor .

Stereospecific peroxisomal β-oxidation studies

2‑methyl‑branched very‑long‑chain fatty acid metabolism

Peroxisomal biogenesis disorder and Refsum disease research models

Why Generic Substitution Fails

In-class compounds cannot be simply interchanged due to the unique structure of (S)-3-Hydroxy-21-methyldocosanoyl-CoA, which features a very-long-chain fatty acyl group (C22) with a specific (S)-3-hydroxy substitution and a terminal methyl branch . This structural specificity dictates its interaction with peroxisomal β-oxidation enzymes, particularly those with stereoselective recognition for 2-methyl-branched acyl-CoA esters [1]. Generic acyl-CoAs, lacking this precise stereochemistry or chain-length profile, will exhibit different substrate affinities and metabolic fates, potentially leading to erroneous experimental conclusions in studies of branched-chain fatty acid metabolism [2].

Stereochemistry (R)-3‑hydroxy isomer or racemic mixture may not engage peroxisomal multifunctional enzymes with the same substrate recognition; class‑level evidence indicates 2S‑methyl compounds are the natural substrates.

Chain & branch Straight‑chain C22 acyl‑CoAs (e.g., 3‑hydroxydocosanoyl‑CoA) lack the 2‑methyl branch and are processed by a different oxidase (ACOX1), leading to a divergent metabolic fate.

Compartmentation Medium‑chain or mitochondrial acyl‑CoAs cannot replicate peroxisomal‑exclusive β‑oxidation; VLCFA (>C20) metabolism is strictly peroxisomal and substitution would miss key disease‑relevant endpoints.

• [1] Van Veldhoven, P. P., Vanhove, G., Asselberghs, S., Eyssen, H. J., & Mannaerts, G. P. (1993). The CoA esters of 2-methyl-branched chain fatty acids and of the bile acid intermediates di- and trihydroxycoprostanic acids are oxidized by one single peroxisomal branched chain acyl-CoA oxidase in human liver and kidney. Journal of Biological Chemistry, 268(14), 10335-10342. View Source
• [2] Wanders, R. J. A., Vreken, P., Ferdinandusse, S., Jansen, G. A., Waterham, H. R., van Roermund, C. W., & Van Grunsven, E. G. (2001). Peroxisomal fatty acid alpha- and beta-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases. Biochimica et Biophysica Acta (BBA)-Molecular Cell Research, 1763(12), 1443-1450. View Source

Quantifiable Differentiation

Stereospecific Enzyme Recognition

This compound, as an (S)-3-hydroxyacyl-CoA, is a product of the stereospecific hydration of a 2,3-enoyl-CoA intermediate in the peroxisomal β-oxidation of 2-methyl-branched fatty acids [1]. The stereochemistry at the 3-hydroxy position is critical. While direct kinetic data for this specific C22 chain length is limited, studies on structurally related 2-methyl-branched acyl-CoAs demonstrate that peroxisomal oxidases and multifunctional proteins exhibit strict stereoselectivity. For example, pristanoyl-CoA oxidase and trihydroxycoprostanoyl-CoA oxidase from rat liver both show a strong preference for the 2S-methyl compounds over their 2R-counterparts, with the 2S-isomer being the physiologically relevant substrate [2]. This class-level inference establishes that the (S)-3-hydroxy configuration is essential for proper enzymatic processing.

Stereospecific Recognition

Class‑level

2S‑methyl isomer is the natural peroxisomal substrate; 2R‑methyl isomer is not efficiently processed and may act as an inhibitor (rat/human liver peroxisomal oxidase assays).

Supports stereochemistry‑dependent peroxisomal β‑oxidation assay design

Inference from related 2‑methyl‑branched acyl‑CoAs; direct kinetic data for this exact chain length not reported

Evidence Dimension	Stereospecific enzyme recognition
Target Compound Data	Assumed to be the active substrate for D-bifunctional protein and 2-methyl-branched chain acyl-CoA dehydrogenase based on class-level stereochemical requirements.
Comparator Or Baseline	(R)-3-hydroxy-21-methyldocosanoyl-CoA (hypothetical) or other (R)-3-hydroxyacyl-CoA isomers
Quantified Difference	The 2S-methyl isomer is the natural substrate for peroxisomal oxidation; the 2R-methyl isomer is not efficiently processed and may act as an inhibitor [2].
Conditions	Peroxisomal enzyme assays from rat and human liver.

Why This Matters

This is crucial for researchers studying peroxisomal disorders or branched-chain fatty acid metabolism, as using the incorrect stereoisomer will yield false-negative or misleading results regarding enzyme activity and metabolic flux.

• [1] Van Veldhoven, P. P., Vanhove, G., Asselberghs, S., Eyssen, H. J., & Mannaerts, G. P. (1993). The CoA esters of 2-methyl-branched chain fatty acids and of the bile acid intermediates di- and trihydroxycoprostanic acids are oxidized by one single peroxisomal branched chain acyl-CoA oxidase in human liver and kidney. Journal of Biological Chemistry, 268(14), 10335-10342. View Source
• [2] Van Veldhoven, P. P., Croes, K., Asselberghs, S., Herdewijn, P., & Mannaerts, G. P. (1996). Peroxisomal β‐oxidation of 2‐methyl‐branched acyl‐CoA esters stereospecific recognition of the 2S‐methyl compounds by trihydroxycoprostanoyl‐CoA oxidase and pristanoyl‐CoA oxidase. FEBS Letters, 388(2-3), 80-84. View Source

Peroxisomal-Exclusive β-Oxidation

This compound, with its 22-carbon chain length and methyl branch, is a very-long-chain fatty acyl-CoA (VLCFA-CoA). VLCFAs (>C20) are exclusively oxidized in peroxisomes and cannot be catabolized in mitochondria [1]. Straight-chain analogs like 3-hydroxydocosanoyl-CoA, while also VLCFAs, lack the methyl branch which imparts a different metabolic fate. The methyl branch dictates a specific peroxisomal pathway involving enzymes like pristanoyl-CoA oxidase (ACOX3) and D-bifunctional protein (HSD17B4) [2]. Substituting with a straight-chain VLCFA-CoA would activate a different set of peroxisomal enzymes (e.g., ACOX1) and is not a valid model for studying 2-methyl-branched fatty acid metabolism disorders.

Peroxisomal‑Exclusive Pathway

Class‑level

VLCFA (>C20) oxidation is peroxisomal‑only; methyl branch routes through ACOX3/HSD17B4, whereas straight‑chain VLCFA‑CoA uses ACOX1.

Enables disease‑model pathway interpretation for branched‑chain fatty acid disorders

Mammalian cell/tissue models; pathway assignment based on enzyme‑specificity literature

Evidence Dimension	Metabolic Compartmentalization and Pathway
Target Compound Data	A substrate for the peroxisomal 2-methyl-branched chain fatty acid oxidation pathway.
Comparator Or Baseline	3-hydroxydocosanoyl-CoA (straight-chain VLCFA)
Quantified Difference	VLCFAs are exclusively oxidized in peroxisomes [1]. The presence of the 2-methyl branch on the parent acid dictates oxidation by a specific enzyme cascade (ACOX3, D-bifunctional protein) distinct from that for straight-chain VLCFAs [2].
Conditions	Mammalian cell and tissue models.

Why This Matters

This metabolic specificity is essential for researchers developing cellular models of peroxisomal biogenesis disorders (e.g., Zellweger spectrum) or investigating the molecular basis of diseases like X-linked adrenoleukodystrophy (X-ALD) and Refsum disease.

• [1] Wanders, R. J. A., Vreken, P., Ferdinandusse, S., Jansen, G. A., Waterham, H. R., van Roermund, C. W., & Van Grunsven, E. G. (2001). Peroxisomal fatty acid alpha- and beta-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases. Biochimica et Biophysica Acta (BBA)-Molecular Cell Research, 1763(12), 1443-1450. View Source
• [2] Ferdinandusse, S., Denis, S., Mooyer, P. A., Dekker, C., Duran, M., Wanders, R. J., & Waterham, H. R. (2006). Inactivation of the peroxisomal multifunctional protein-2 in mice impedes the degradation of not only 2-methyl-branched fatty acids and bile acid intermediates but also of very long chain fatty acids. Journal of Biological Chemistry, 281(37), 26495-26502. View Source

Storage & Handling for Reproducibility

For experimental reproducibility, the precise molecular composition and handling requirements are critical. (S)-3-Hydroxy-21-methyldocosanoyl-CoA has a defined molecular weight of 1120.13 Da and a specific molecular formula, C44H80N7O18P3S . This contrasts with closely related analogs; for instance, the straight-chain analog 3-hydroxydocosanoyl-CoA has a lower molecular weight of approximately 1106.10 Da and a different formula (C43H78N7O18P3S) [1]. Vendor specifications indicate that for optimal stability, the compound should be stored as a powder at -20°C for up to 3 years, or in solvent at -80°C for 1 year . Adhering to these precise storage conditions is non-negotiable for maintaining compound integrity and ensuring consistent, quantifiable results in enzymatic assays.

Molecular Identity & Stability

Specification review

MW 1120.13 Da (+14.03 Da vs straight‑chain analog). Vendor specification: powder −20 °C/3 yr, solvent −80 °C/1 yr.

Supports accurate molarity calculations and reproducible assay preparation

Adherence to storage conditions required to prevent degradation

Evidence Dimension	Molecular Weight and Storage Stability
Target Compound Data	MW = 1120.13 Da. Storage: Powder, -20°C for 3 years; Solvent, -80°C for 1 year.
Comparator Or Baseline	3-hydroxydocosanoyl-CoA (straight-chain analog)
Quantified Difference	Target compound has a higher molecular weight (+14.03 Da) due to the methyl branch. Its storage stability profile is defined by vendor specifications .
Conditions	Standard laboratory storage conditions.

Why This Matters

This information is vital for procurement and lab management. Using a compound with the correct molecular weight is essential for accurate molarity calculations in assays, and following the prescribed storage protocol prevents degradation that could invalidate experimental results.

• [1] PubChem. 3-hydroxydocosanoyl-CoA. Retrieved from https://pubchem.ncbi.nlm.nih.gov. View Source

Research Applications

2-Methyl-Branched Fatty Acid Oxidation

This compound serves as a direct substrate for assaying the activity of the peroxisomal enzyme cascade responsible for degrading 2-methyl-branched fatty acids, including pristanoyl-CoA oxidase (ACOX3) and D-bifunctional protein (HSD17B4) [1]. Its use is critical for studies on peroxisomal biogenesis disorders and the molecular pathology of conditions like Refsum disease, where the metabolism of branched-chain fatty acids is impaired [2].

In Vitro Peroxisomal Function Assays

Due to its defined structure and exclusive peroxisomal metabolism, (S)-3-Hydroxy-21-methyldocosanoyl-CoA is an ideal analytical standard and substrate for developing in vitro assays to measure peroxisomal enzyme activity [1]. This is essential for high-throughput screening of drug candidates that may modulate peroxisomal function or for diagnosing enzyme deficiencies in patient-derived cells [2].

Metabolic Flux in VLCFA Disorders

This compound can be used in metabolic tracing studies to map the flux through the peroxisomal β-oxidation pathway for very-long-chain, 2-methyl-branched fatty acids [1]. Its use provides a more physiologically relevant model than straight-chain VLCFAs for understanding the metabolic block in diseases like X-linked adrenoleukodystrophy (X-ALD), where the transport of VLCFA-CoAs into peroxisomes is defective [2].

Application

Selection Property

Validation Focus

2‑Methyl‑Branched FA Oxidation

Substrate stereochemistry & chain‑length specificity

Verify peroxisomal enzyme cascade activity (ACOX3/HSD17B4)

In Vitro Peroxisomal Function Assays

Defined molecular identity & exclusive peroxisomal metabolism

Validate substrate suitability for high‑throughput screening of peroxisomal modulators

Metabolic Flux in VLCFA Disorders

Peroxisomal‑exclusive β‑oxidation pathway

Confirm metabolic block in disease models (e.g., X‑ALD)

• [1] Van Veldhoven, P. P., Vanhove, G., Asselberghs, S., Eyssen, H. J., & Mannaerts, G. P. (1993). The CoA esters of 2-methyl-branched chain fatty acids and of the bile acid intermediates di- and trihydroxycoprostanic acids are oxidized by one single peroxisomal branched chain acyl-CoA oxidase in human liver and kidney. Journal of Biological Chemistry, 268(14), 10335-10342. View Source
• [2] Wanders, R. J. A., Vreken, P., Ferdinandusse, S., Jansen, G. A., Waterham, H. R., van Roermund, C. W., & Van Grunsven, E. G. (2001). Peroxisomal fatty acid alpha- and beta-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases. Biochimica et Biophysica Acta (BBA)-Molecular Cell Research, 1763(12), 1443-1450. View Source